Cas no 7467-79-0 (1H-Pyrrole-2,4-dicarboxylicacid, 5-(2-ethoxy-2-oxoethyl)-3-methyl-, 2,4-diethyl ester)

• Product name: 1H-Pyrrole-2,4-dicarboxylicacid, 5-(2-ethoxy-2-oxoethyl)-3-methyl-, 2,4-diethyl ester
• CAS No: 7467-79-0
• MF: C₁₅H₂₁NO₆
• MW: 311.33034
• CID: 579722
• PubChem ID: 343952

1H-Pyrrole-2,4-dicarboxylicacid, 5-(2-ethoxy-2-oxoethyl)-3-methyl-, 2,4-diethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2,4-dicarboxylicacid, 5-(2-ethoxy-2-oxoethyl)-3-methyl-, 2,4-diethyl ester
• 7467-79-0
• SCHEMBL11071667
• DTXSID80322156
• NSC400581
• NSC-400581
• diethyl 5-(2-ethoxy-2-oxoethyl)-3-methyl-1H-pyrrole-2,4-dicarboxylate

• Inchi： InChI=1S/C15H21NO6/c1-5-20-11(17)8-10-12(14(18)21-6-2)9(4)13(16-10)15(19)22-7-3/h16H,5-8H2,1-4H3
• InChI Key： MYABOQFCTTYCKE-UHFFFAOYSA-N
• SMILES： CCOC(=O)CC1=C(C(=C(N1)C(=O)OCC)C)C(=O)OCC

Computed Properties

• Exact Mass: 311.13693
• Monoisotopic Mass: 311.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 10
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 94.7Ų

Experimental Properties

• Density: 1.187
• Boiling Point: 464.9°Cat760mmHg
• Flash Point: 235°C
• Refractive Index: 1.513
• PSA: 94.69